Cas no 49719-60-0 (2-(bis(2-hydroxyethyl)amino)ethanol; hexadecanoic acid)

• Product name: 2-(bis(2-hydroxyethyl)amino)ethanol; hexadecanoic acid
• CAS No: 49719-60-0
• MF: C₂₇H₂₅N₃O₂
• MW: 423.5063
• CID: 330150

2-(bis(2-hydroxyethyl)amino)ethanol; hexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid - 2,2',2''-nitrilotriethanol (1:1)
• Hexadecanoic acid - 2,2\',2\'\'-nitrilotriethanol (1:1)
• 2-(bis(2-hydroxyethyl)amino)ethanol
• hexadecanoic acid
• 2-(bis(2-hydroxyethyl)amino)ethanol; hexadecanoic acid

• Inchi： InChI=1S/C16H32O2.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;8-4-1-7(2-5-9)3-6-10/h2-15H2,1H3,(H,17,18);8-10H,1-6H2
• InChI Key： WYVGZXIHGGQSQN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCCCCC.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 405.345
• Monoisotopic Mass: 405.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 154.1°C
• PSA: 101.23000
• LogP: 3.81760